Cas no 2138429-20-4 (Propanoic acid, 3-(cyclopropyloxy)-2,2-difluoro-, hydrazide)

• Product Name: Propanoic acid, 3-(cyclopropyloxy)-2,2-difluoro-, hydrazide
• CAS No: 2138429-20-4
• MF: C₆H₁₀F₂N₂O₂
• MW: 180.152608394623
• CID: 5300641
• Update Time: 2025-10-29

Propanoic acid, 3-(cyclopropyloxy)-2,2-difluoro-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropoxy-2,2-difluoropropanehydrazide
• 3-Cyclopropyloxy-2,2-difluoropropanehydrazide
• Propanoic acid, 3-(cyclopropyloxy)-2,2-difluoro-, hydrazide

• Inchi： 1S/C6H10F2N2O2/c7-6(8,5(11)10-9)3-12-4-1-2-4/h4H,1-3,9H2,(H,10,11)
• InChI Key： PHRNHTJQDBKQQH-UHFFFAOYSA-N
• SMILES： FC(C(NN)=O)(COC1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• XLogP3: -0.1
• Topological Polar Surface Area: 64.4

Additional information on Propanoic acid, 3-(cyclopropyloxy)-2,2-difluoro-, hydrazide

Propanoic acid, 3-(cyclopropyloxy)-2,2-difluoro-, hydrazide (CAS No. 2138429-20-4): A Comprehensive Overview

Propanoic acid, 3-(cyclopropyloxy)-2,2-difluoro-, hydrazide, identified by its CAS number 2138429-20-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study for potential applications in medicinal chemistry. The presence of both fluoro and cyclopropyloxy substituents in its molecular structure imparts distinct characteristics that influence its reactivity and biological activity.

The synthesis of Propanoic acid, 3-(cyclopropyloxy)-2,2-difluoro-, hydrazide involves a series of carefully orchestrated chemical reactions that highlight the importance of precision in organic synthesis. The introduction of the hydrazide functional group at the terminal position of the molecule opens up possibilities for further derivatization, enabling the creation of more complex and biologically active analogs. This compound's structural features make it a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of fluorine atoms into molecular structures often leads to increased binding affinity and selectivity towards biological targets. In the case of Propanoic acid, 3-(cyclopropyloxy)-2,2-difluoro-, hydrazide, the dual presence of fluorine atoms at the 2,2-difluoro position contributes to its unique chemical profile, making it an attractive candidate for further investigation.

The cyclopropyloxy moiety is another key feature that distinguishes this compound from its peers. Cyclopropane rings are known for their strain energy, which can be exploited to enhance the reactivity of adjacent functional groups. This strain can be relieved through ring-opening reactions, allowing for the introduction of new substituents and the modification of existing ones. Such flexibility makes Propanoic acid, 3-(cyclopropyloxy)-2,2-difluoro-, hydrazide a versatile building block in synthetic chemistry.

One of the most compelling aspects of this compound is its potential application in drug discovery. The hydrazide group is a well-known pharmacophore that can participate in various biochemical interactions. Its ability to form hydrogen bonds and engage in coordinate covalent bonding makes it particularly useful for designing molecules that interact with biological targets such as enzymes and receptors. Recent studies have demonstrated the efficacy of hydrazide-containing compounds in treating a variety of diseases, including cancer and inflammatory disorders.

The combination of fluoro and cyclopropyloxy substituents in Propanoic acid, 3-(cyclopropyloxy)-2,2-difluoro-, hydrazide suggests that it may exhibit novel biological activities that have not been fully explored. Researchers are currently investigating its potential as an intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and other diseases. The unique electronic properties imparted by the fluoro groups could enhance binding affinity to target proteins, while the cyclopropyloxy moiety may facilitate conformational changes that improve drug efficacy.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The presence of both fluorine and cyclopropyl groups can influence its physical properties, making it suitable for use in advanced materials such as liquid crystals and polymers. These materials often require specific molecular architectures to achieve desired characteristics like thermal stability and optical clarity.

The synthesis and characterization of Propanoic acid, 3-(cyclopropyloxy)-2,2-difluoro-, hydrazide have been subjects of several recent publications. Researchers have reported efficient synthetic routes that highlight the importance of optimizing reaction conditions to achieve high yields and purity. These studies also emphasize the need for thorough analytical characterization to confirm the identity and structure of the final product.

The future prospects for this compound are promising. As more is learned about its chemical behavior and biological activity, new applications are likely to emerge. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential. By leveraging cutting-edge techniques such as computational chemistry and high-throughput screening, researchers can accelerate the discovery process and identify new derivatives with enhanced properties.

In conclusion, Propanoic acid, 3-(cyclopropyлоxy)-2,2-difluoro-, hydразиде (CAS No. 2138429-20-4) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further study, offering opportunities for innovation across multiple disciplines. As research continues to uncover new applications for this molecule, its importance is likely to grow within the scientific community.